MAGE-6 (168-176)

• sequence: EVDPIGHVY
• source: Homo sapiens (human)
• synonym: Melanoma-associated antigen 6 (168-176); MAGE-6 (168-176)

Description

Melanoma-associated antigen 6;  MAGE-6

Scientific Research Applications

1. Computer-Based Visual Display for Social Networks

MAGE, initially designed for molecular displays, has been repurposed for visualizing social networks. Freeman, Webster, and Kirke (1998) explored MAGE's ability to examine structural properties of social networks using two data sets: friendship choices in an Australian college residence and peer choices among teenagers in Dublin (Freeman, Webster, & Kirke, 1998).

2. Monte Carlo Application Framework in Low-Background Germanium Experiments

Boswell et al. (2010) described MaGe, a Geant4-based physics simulation software, used in Majorana and Gerda neutrinoless double-beta decay experiments. It simulates the response of ultra-low radioactive background detectors to ionizing radiation (Boswell et al., 2010).

3. Genome Engineering Toolkit for Strain Engineering

Singh and Braddick (2015) discussed how MAGE, a genome engineering tool, has gained interest in strain engineering. MAGE is efficient for manipulating genes simultaneously in multiple loci and integrating non-natural amino acids, aiding in the engineering of strains for chemicals, drugs, and biofuels (Singh & Braddick, 2015).

4. Genome-scale Promoter Engineering

Wang et al. (2012) used 'coselection' MAGE (CoS-MAGE) to optimize biosynthesis of aromatic amino acid derivatives by inserting multiple T7 promoters simultaneously into 12 genomic operons. This method enables the quick generation of promoter libraries for studying gene networks (Wang et al., 2012).

5. Microbial Genome Annotation System

Vallenet et al. (2006) described Magnifying Genomes (MaGe), a microbial genome annotation system. MaGe integrates annotation data from bacterial genomes and supports the annotation of genomes at early stages, enhancing gene product function assignment (Vallenet et al., 2006).

6. In Vivo Genome Editing with MAGE

Gallagher et al. (2014) outlined the use of MAGE for in vivo genome editing in Escherichia coli. MAGE introduces targeted modifications using synthetic single-stranded DNA, creating genetic diversity in a cell population (Gallagher et al., 2014).

7. Accelerated Evolution of Cells by MAGE

Wang et al. (2009) described MAGE for large-scale programming and evolution of cells. MAGE generates combinatorial genomic diversity by targeting multiple chromosome locations, optimizing the DXP biosynthesis pathway in E. coli to overproduce lycopene (Wang et al., 2009).

8. Micro-Anode-Guided Electroplating for Microstructures

Ciou, Hwang, and Lin (2015) developed a micro-anode-guided electroplating (MAGE) system for fabricating two-dimensional microstructures. This system allows controllable deposition and fabrication of microstructures with various geometries (Ciou, Hwang, & Lin, 2015).

9. Microarray Gene Expression Markup Language (MAGE-ML)

Spellman et al. (2002) created MAGE-ML, an XML-based data format for the exchange of microarray data. MAGE-ML facilitates the meaningful exchange of microarray data, improving the entire biological community's ability to derive benefits from microarray studies (Spellman et al., 2002).

10. Vaccine-Induced CD4+ T Cell Responses to MAGE-3 in Lung Cancer

Atanackovic et al. (2004) studied vaccine-induced CD4+ T cell responses to MAGE-3 protein in lung cancer patients. They found that MAGE-3 protein vaccination, especially with adjuvant, developed high-titered antibodies and a strong CD4+ T cell response (Atanackovic et al., 2004).